Cas no 175161-44-1 (2-Naphthalenecarboxylic acid, 4-hydroxy-5-Methyl-)
175161-44-1 structure
Product Name:2-Naphthalenecarboxylic acid, 4-hydroxy-5-Methyl-
CAS No:175161-44-1
MF:C12H10O3
MW:202.206003665924
CID:832460
PubChem ID:73013816
Update Time:2025-04-19
2-Naphthalenecarboxylic acid, 4-hydroxy-5-Methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 4-hydroxy-5-Methyl-
- 4-HYDROXY-5-METHYL-2-NAPHTHALENECARBOXYLIC ACID
- 4-hydroxy-5-methylnaphthalene-2-carboxylic acid
- 4-hydroxy-5-methyl-2-naphthoic acid
- LogP
- 2-Naphthalenecarboxylic acid,4-hydroxy-5-methyl-
- 175161-44-1
-
- Inchi: 1S/C12H10O3/c1-7-3-2-4-8-5-9(12(14)15)6-10(13)11(7)8/h2-6,13H,1H3,(H,14,15)
- InChI Key: ULBVJZQHBHJPNL-UHFFFAOYSA-N
- SMILES: OC1=CC(C(=O)O)=CC2=CC=CC(C)=C21
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
2-Naphthalenecarboxylic acid, 4-hydroxy-5-Methyl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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